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Compound of Interest

Compound Name: Cholesteryl Heneicosanoate

Cat. No.: B15601101

For researchers, scientists, and professionals in drug development, a precise understanding of
the molecular characteristics of compounds like Cholesteryl Heneicosanoate is fundamental.
This technical guide provides a focused analysis of its molecular weight, derived from its
constituent components.

Molecular Composition and Weight

Cholesteryl Heneicosanoate is an ester formed from the condensation of cholesterol and
heneicosanoic acid. This reaction involves the elimination of a water molecule. The molecular
formulas of the precursor molecules are crucial for determining the final molecular weight.

Component Molecular Formula
Cholesterol C27H460[1][2][3][4]
Heneicosanoic Acid C21H4202[5][6][718]

The resulting molecular formula for Cholesteryl Heneicosanoate is CasHssO2[9].

To ascertain the molecular weight, the atomic weights of the constituent elements are utilized.
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Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

The molecular weight is calculated as follows:

(Number of Carbon atoms x Atomic Weight of Carbon) + (Number of Hydrogen atoms x Atomic
Weight of Hydrogen) + (Number of Oxygen atoms x Atomic Weight of Oxygen)

(48 x 12.011) + (86 x 1.008) + (2 x 15.999) = 695.19 g/mol

Summary of Quantitative Data

Compound Molecular Formula Molecular Weight ( g/mol )
Cholesterol C27H460 386.65
Heneicosanoic Acid C21H4202 326.56
Cholesteryl Heneicosanoate CasHse02 695.19

Note: This document focuses on the determination of the molecular weight of Cholesteryl
Heneicosanoate based on its chemical formula. Detailed experimental protocols, signaling
pathways, and experimental workflows for this specific compound are not readily available in
the public domain and therefore are not included in this guide. As such, the generation of
diagrams for these aspects is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b15601101?utm_src=pdf-body
https://www.benchchem.com/product/b15601101?utm_src=pdf-body
https://www.benchchem.com/product/b15601101?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Cholesterol Formula - GeeksforGeeks [geeksforgeeks.org]

. byjus.com [byjus.com]

. Cholesterol | C27H460 | CID 5997 - PubChem [pubchem.ncbi.nlm.nih.gov]

. Cholesterol | Chemical Compound | Britannica [britannica.com]

. Heneicosylic acid - Wikipedia [en.wikipedia.org]

. Heneicosanoic Acid | C21H4202 | CID 16898 - PubChem [pubchem.ncbi.nlm.nih.gov]
. scbt.com [scbt.com]

. HENEICOSANOIC ACID | 2363-71-5 [chemicalbook.com]

°
© (0] ~ » &) faN w N -

. CHOLESTERYL HENEICOSANOATE | 238413-60-0 [m.chemicalbook.com]

 To cite this document: BenchChem. [Cholesteryl Heneicosanoate: A Detailed Examination of
its Molecular Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601101#cholesteryl-heneicosanoate-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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